N-((1-(4-fluorophenyl)cyclopropyl)methyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H18FNO3/c1-24-16-4-2-3-13-11-17(25-18(13)16)19(23)22-12-20(9-10-20)14-5-7-15(21)8-6-14/h2-8,11H,9-10,12H2,1H3,(H,22,23)
• InChI Key: LTVOPYUUWSPBRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C20H18FNO3
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions. For instance, a related compound, N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl)cyclopropane-1-carboxamide, was synthesized from the commercially available 1-(methoxycarbonyl)cyclopropane-1-carboxylic acid via multi-step nucleophilic substitution reaction and ester hydrolysis.

Scientific Research Applications

Radiolabeled Compounds in Biological Studies

Research by Lang et al. (1999) focused on synthesizing fluorinated derivatives of WAY 100635 for radiolabeling with fluorine-18. These compounds, including variants with fluorobenzoic acid, were evaluated in rats, demonstrating potential for assessing serotonin levels and 5-HT1A receptor distribution in brain studies (Lang et al., 1999).

Synthesis and Biological Activity Evaluation

Hassan et al. (2014) and (2015) synthesized compounds, including 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were screened for cytotoxic activity against Ehrlich Ascites Carcinoma cells, highlighting their potential in cancer research (Hassan, Hafez, & Osman, 2014); (Hassan, Hafez, Osman, & Ali, 2015).

Fluorogenic Agents in Analytical Chemistry

Haj-Yehia and Benet (1995) investigated 2-(4-N-maleimidophenyl)-6-methoxybenzofuran as a fluorogenic pre-column derivatizing agent for sensitive high-performance liquid chromatographic determination of aliphatic thiols, important in drug and biological sample analysis (Haj-Yehia & Benet, 1995).

Met Kinase Inhibitors Development

Schroeder et al. (2009) identified N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors, important in cancer treatment research (Schroeder et al., 2009).

NMR Spectroscopy in Drug Discovery

Monteagudo et al. (2007) used 19F-nuclear magnetic resonance spectroscopy in a drug-discovery program, focusing on a compound structurally similar to N-((1-(4-fluorophenyl)cyclopropyl)methyl)-7-methoxybenzofuran-2-carboxamide, to support candidate selection for further development (Monteagudo et al., 2007).

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, a related compound, (1-(4-Fluorophenyl)cyclopropyl)methanamine hydrochloride, is considered hazardous and can cause skin irritation, serious eye irritation, and may cause respiratory irritation.